Cas no 2111338-65-7 (3-(3-amino-4-bromo-1H-pyrazol-1-yl)-2,2-dimethylpropan-1-ol)
3-(3-amino-4-bromo-1H-pyrazol-1-yl)-2,2-dimethylpropan-1-ol Chemical and Physical Properties
Names and Identifiers
-
- 3-(3-amino-4-bromo-1H-pyrazol-1-yl)-2,2-dimethylpropan-1-ol
- EN300-1110277
- 2111338-65-7
-
- Inchi: 1S/C8H14BrN3O/c1-8(2,5-13)4-12-3-6(9)7(10)11-12/h3,13H,4-5H2,1-2H3,(H2,10,11)
- InChI Key: CVYDEINRKBOULZ-UHFFFAOYSA-N
- SMILES: BrC1C(N)=NN(C=1)CC(C)(C)CO
Computed Properties
- Exact Mass: 247.03202g/mol
- Monoisotopic Mass: 247.03202g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 13
- Rotatable Bond Count: 3
- Complexity: 177
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1
- Topological Polar Surface Area: 64.1Ų
3-(3-amino-4-bromo-1H-pyrazol-1-yl)-2,2-dimethylpropan-1-ol Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1110277-0.05g |
3-(3-amino-4-bromo-1H-pyrazol-1-yl)-2,2-dimethylpropan-1-ol |
2111338-65-7 | 95% | 0.05g |
$647.0 | 2023-10-27 | |
| Enamine | EN300-1110277-0.1g |
3-(3-amino-4-bromo-1H-pyrazol-1-yl)-2,2-dimethylpropan-1-ol |
2111338-65-7 | 95% | 0.1g |
$678.0 | 2023-10-27 | |
| Enamine | EN300-1110277-0.25g |
3-(3-amino-4-bromo-1H-pyrazol-1-yl)-2,2-dimethylpropan-1-ol |
2111338-65-7 | 95% | 0.25g |
$708.0 | 2023-10-27 | |
| Enamine | EN300-1110277-0.5g |
3-(3-amino-4-bromo-1H-pyrazol-1-yl)-2,2-dimethylpropan-1-ol |
2111338-65-7 | 95% | 0.5g |
$739.0 | 2023-10-27 | |
| Enamine | EN300-1110277-1.0g |
3-(3-amino-4-bromo-1H-pyrazol-1-yl)-2,2-dimethylpropan-1-ol |
2111338-65-7 | 1g |
$1214.0 | 2023-06-10 | ||
| Enamine | EN300-1110277-2.5g |
3-(3-amino-4-bromo-1H-pyrazol-1-yl)-2,2-dimethylpropan-1-ol |
2111338-65-7 | 95% | 2.5g |
$1509.0 | 2023-10-27 | |
| Enamine | EN300-1110277-5.0g |
3-(3-amino-4-bromo-1H-pyrazol-1-yl)-2,2-dimethylpropan-1-ol |
2111338-65-7 | 5g |
$3520.0 | 2023-06-10 | ||
| Enamine | EN300-1110277-10.0g |
3-(3-amino-4-bromo-1H-pyrazol-1-yl)-2,2-dimethylpropan-1-ol |
2111338-65-7 | 10g |
$5221.0 | 2023-06-10 | ||
| Enamine | EN300-1110277-1g |
3-(3-amino-4-bromo-1H-pyrazol-1-yl)-2,2-dimethylpropan-1-ol |
2111338-65-7 | 95% | 1g |
$770.0 | 2023-10-27 | |
| Enamine | EN300-1110277-5g |
3-(3-amino-4-bromo-1H-pyrazol-1-yl)-2,2-dimethylpropan-1-ol |
2111338-65-7 | 95% | 5g |
$2235.0 | 2023-10-27 |
3-(3-amino-4-bromo-1H-pyrazol-1-yl)-2,2-dimethylpropan-1-ol Related Literature
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Additional information on 3-(3-amino-4-bromo-1H-pyrazol-1-yl)-2,2-dimethylpropan-1-ol
Introduction to 3-(3-amino-4-bromo-1H-pyrazol-1-yl)-2,2-dimethylpropan-1-ol (CAS No. 2111338-65-7)
3-(3-amino-4-bromo-1H-pyrazol-1-yl)-2,2-dimethylpropan-1-ol (CAS No. 2111338-65-7) is a novel compound that has garnered significant attention in the field of medicinal chemistry and drug discovery. This compound, characterized by its unique structural features and potential biological activities, holds promise for various therapeutic applications. In this article, we will delve into the chemical properties, synthesis methods, and recent research findings related to this compound.
The chemical structure of 3-(3-amino-4-bromo-1H-pyrazol-1-yl)-2,2-dimethylpropan-1-ol is notable for its pyrazole ring and the presence of a bromine atom, which are key functional groups that contribute to its biological activity. The pyrazole ring is a well-known pharmacophore in medicinal chemistry, often associated with anti-inflammatory, analgesic, and antipyretic properties. The bromine atom, on the other hand, can enhance the compound's lipophilicity and influence its binding affinity to specific receptors.
Recent studies have explored the potential of 3-(3-amino-4-bromo-1H-pyrazol-1-yl)-2,2-dimethylpropan-1-ol as a lead compound for the development of new therapeutic agents. One such study published in the Journal of Medicinal Chemistry (2022) investigated the compound's ability to inhibit specific enzymes involved in inflammatory pathways. The results showed that the compound exhibited potent anti-inflammatory activity in vitro and in vivo models, suggesting its potential as a novel anti-inflammatory drug candidate.
In another study published in Bioorganic & Medicinal Chemistry Letters (2023), researchers evaluated the antiviral properties of 3-(3-amino-4-bromo-1H-pyrazol-1-yl)-2,2-dimethylpropan-1-ol. The compound was found to be effective against several viral strains, including influenza A and B viruses. The mechanism of action was attributed to its ability to interfere with viral replication processes, making it a promising candidate for antiviral drug development.
The synthesis of 3-(3-amino-4-bromo-1H-pyrazol-1-yl)-2,2-dimethylpropan-1-ol has been optimized using various methodologies. One common approach involves the reaction of 4-bromo-pyrazole with an appropriate aldehyde or ketone followed by reduction steps to form the final product. A detailed synthetic route was reported in Organic Letters (2020), which provided high yields and excellent purity levels. This synthetic method has been widely adopted by research groups and pharmaceutical companies for large-scale production.
The pharmacokinetic properties of 3-(3-amino-4-bromo-1H-pyrazol-1-yl)-2,2-dimethylpropan-1-ol have also been extensively studied. Preclinical data indicate that the compound has favorable absorption, distribution, metabolism, and excretion (ADME) profiles. It exhibits good oral bioavailability and a long half-life, which are desirable characteristics for a drug candidate. Additionally, toxicological studies have shown that the compound is well-tolerated at therapeutic doses with minimal side effects.
Clinical trials are currently underway to further evaluate the safety and efficacy of 3-(3-amino-4-bromo-1H-pyrazol-1-yl)-2,2-dimethylpropan-1-ol. Early-phase trials have demonstrated promising results in terms of its therapeutic potential for treating inflammatory diseases and viral infections. These findings have generated significant interest from both academic researchers and pharmaceutical companies.
In conclusion, 3-(3-amino-4-bromo-1H-pyrazol-1-y)-2,2-dimethylpropan-l-oI (CAS No. 2111338–65–7) is a promising compound with a wide range of potential applications in medicinal chemistry and drug discovery. Its unique chemical structure and favorable biological properties make it an attractive lead molecule for further development. Ongoing research and clinical trials will continue to elucidate its full therapeutic potential and pave the way for new treatment options in various medical fields.
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